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Compound of Interest

Compound Name: UC10

Cat. No.: B1241813 Get Quote

Refining the Identity of "UC10": A Focus on Undecylenic Acid and Sodium Caprate

Initial investigations into "UC10" have revealed that this is not a standard nomenclature for a

specific chemical compound. It is likely a laboratory-specific identifier or a potential

typographical error for related compounds. The most plausible candidates, based on chemical

structure and nomenclature, are derivatives of undecylenic acid (a C11 fatty acid) or sodium

caprate (the sodium salt of capric acid, a C10 fatty acid).

This document provides detailed application notes and protocols for the use of these two

compounds in animal studies, with a focus on their potential therapeutic applications.
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Compound
Chemical
Name

Formula
Molecular
Weight

Key
Characteristic
s

Undecylenic Acid
Undec-10-enoic

acid
C₁₁H₂₀O₂ 184.28 g/mol

Unsaturated fatty

acid derived from

castor oil with

known antifungal

and potential

anti-inflammatory

properties.[1][2]

Sodium Caprate
Sodium

decanoate
C₁₀H₁₉NaO₂ 194.25 g/mol

Sodium salt of

capric acid, a

saturated fatty

acid.

Investigated as a

permeation

enhancer for

drug delivery.

Dosage and Administration in Animal Studies
The following tables summarize reported dosages of undecylenic acid and sodium caprate in

various animal models. It is crucial to note that optimal dosage can vary significantly based on

the animal model, disease state, route of administration, and specific research question.

Table 2.1: Undecylenic Acid Dosage in Animal Studies
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Animal
Model

Application
Route of
Administrat
ion

Dosage
Study
Outcome

Citation

Rat
Toxicity Study

(6-month)
Oral

400

mg/kg/day

No observed

toxicity.
[3]

Rat Acute Toxicity Oral LD₅₀: 2.5 g/kg

Determinatio

n of lethal

dose.

[4]

Mouse &

Guinea Pig

Genital

Herpes

Infection

Intravaginal 20% solution

Decreased

infection

rates when

applied

immediately

before viral

challenge.

[1]

Table 2.2: Sodium Caprate (C10) Dosage in Animal
Studies

Animal
Model

Application
Route of
Administrat
ion

Dosage
Study
Outcome

Citation

Rat

Intestinal

Permeation

Enhancement

Intestinal

Instillation

(Jejunum &

Colon)

100 mM

solution

Increased

serum

concentration

of a model

drug (FD4).

[4]

Experimental Protocols
Oral Gavage Administration of Undecylenic Acid in Rats
This protocol is based on the reported 6-month toxicity study.

Materials:
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Undecylenic Acid

Vehicle (e.g., corn oil, olive oil)

Gavage needles (appropriate size for rats)

Syringes

Animal scale

Procedure:

Formulation: Prepare a homogenous suspension of undecylenic acid in the chosen vehicle

at the desired concentration (e.g., to deliver 400 mg/kg in a volume of 5-10 mL/kg).

Animal Handling: Acclimatize rats to handling and the gavage procedure for several days

prior to the study initiation.

Dosing:

Weigh each rat accurately on the day of dosing.

Calculate the required volume of the undecylenic acid suspension for each animal.

Gently restrain the rat and insert the gavage needle orally, passing it over the tongue into

the esophagus.

Administer the suspension slowly and carefully to avoid aspiration.

Observe the animal for any signs of distress immediately after dosing and at regular

intervals.

Frequency: Administer daily for the duration of the study.

Intestinal Instillation of Sodium Caprate in Rats
This protocol is adapted from a study investigating intestinal permeation enhancement.

Materials:
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Sodium Caprate

Saline or appropriate buffer

Model drug (e.g., Fluorescein isothiocyanate–dextran 4 kDa, FD4)

Anesthesia (e.g., isoflurane)

Surgical instruments

Syringes and catheters

Procedure:

Animal Preparation: Anesthetize the rat and maintain anesthesia throughout the surgical

procedure.

Surgical Procedure:

Make a midline abdominal incision to expose the small intestine and colon.

Ligate the desired intestinal segment (e.g., jejunum or colon) at both ends to create a

closed loop.

Inject the test solution containing sodium caprate and the model drug into the ligated

segment.

Incubation: Return the intestine to the abdominal cavity and close the incision. Allow the

solution to incubate for a predetermined period (e.g., 3 hours).

Sample Collection: Collect blood samples at various time points to measure the serum

concentration of the model drug.

Euthanasia: At the end of the experiment, euthanize the animal according to approved

institutional protocols.

Signaling Pathways and Mechanisms of Action
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Potential Anti-Inflammatory Signaling of Undecylenic
Acid
While the exact anti-inflammatory mechanisms of undecylenic acid are not fully elucidated, fatty

acids can influence inflammatory pathways in several ways. One potential mechanism is

through the modulation of nuclear receptors like Peroxisome Proliferator-Activated Receptors

(PPARs), which play a key role in regulating inflammation and metabolism.
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Caption: Potential anti-inflammatory pathway of Undecylenic Acid via PPAR activation.

Mechanism of Sodium Caprate as a Permeation
Enhancer
Sodium caprate is thought to increase the permeability of epithelial barriers, such as the

intestinal lining, by transiently opening the tight junctions between cells. This allows for the

paracellular transport of molecules that would otherwise not be absorbed.
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Caption: Mechanism of Sodium Caprate as an intestinal permeation enhancer.

Experimental Workflow Diagram
The following diagram outlines a general workflow for an in vivo animal study investigating the

efficacy of a test compound.
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Caption: General workflow for an in vivo animal efficacy study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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